7-(2,5-difluorophenyl)-N-phenyl-1,4-thiazepane-4-carboxamide

• IUPAC Name: 7-(2,5-difluorophenyl)-N-phenyl-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C18H18F2N2OS/c19-13-6-7-16(20)15(12-13)17-8-9-22(10-11-24-17)18(23)21-14-4-2-1-3-5-14/h1-7,12,17H,8-11H2,(H,21,23)
• InChI Key: NQOGIPXGHVCRMC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=C(C=CC(=C2)F)F)C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H18F2N2OS
• Molecular Weight: 348.4 g/mol

Description

This compound is a complex organic molecule that includes a thiazepane ring (a seven-membered ring containing one nitrogen and one sulfur atom), a phenyl group (a ring of six carbon atoms, typical in many organic compounds), and a carboxamide group (a common functional group in organic chemistry). The presence of difluorophenyl indicates that there are two fluorine atoms attached to the phenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazepane ring and the attachment of the phenyl and carboxamide groups. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazepane ring, phenyl group, and carboxamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the carboxamide group might be involved in reactions with acids or bases, and the phenyl group might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could affect its polarity and therefore its solubility in different solvents.

Scientific Research Applications

Organic Semiconductors and Thin-Film Electronics

• Application : 7-(2,5-difluorophenyl)-N-phenyl-1,4-thiazepane-4-carboxamide can serve as an active material in thin-film transistors, sensors, and displays. .

Nonlinear Optical (NLO) Materials

• Application : This compound’s nonlinear optical properties make it interesting for applications in laser technology, data storage, and telecommunication. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for exposure. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future study of this compound could involve further investigation of its synthesis, properties, and potential applications. This might include experimental studies to determine its physical and chemical properties, or testing to evaluate its biological activity.